Cas no 2306278-06-6 ([2-(difluoromethoxy)cyclohexyl]methanol)

[2-(Difluoromethoxy)cyclohexyl]methanol is a fluorinated cyclohexane derivative characterized by the presence of a difluoromethoxy group and a hydroxymethyl substituent on the cyclohexyl ring. This compound is of interest in synthetic and medicinal chemistry due to its potential as a versatile intermediate for the development of fluorinated bioactive molecules. The difluoromethoxy moiety enhances metabolic stability and lipophilicity, while the hydroxymethyl group offers a reactive handle for further functionalization. Its rigid cyclohexyl framework contributes to stereochemical control in synthesis. The compound is particularly valuable in the design of pharmaceuticals and agrochemicals where fluorine incorporation is desired to modulate physicochemical properties. Suitable for controlled reactions under standard laboratory conditions.
[2-(difluoromethoxy)cyclohexyl]methanol structure
2306278-06-6 structure
Product Name:[2-(difluoromethoxy)cyclohexyl]methanol
CAS No:2306278-06-6
MF:C8H14F2O2
MW:180.192369937897
CID:5290467
Update Time:2026-03-10

[2-(difluoromethoxy)cyclohexyl]methanol Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanemethanol, 2-(difluoromethoxy)-
    • [2-(difluoromethoxy)cyclohexyl]methanol
    • Inchi: 1S/C8H14F2O2/c9-8(10)12-7-4-2-1-3-6(7)5-11/h6-8,11H,1-5H2
    • InChI Key: HRUVSISPESTKQF-UHFFFAOYSA-N
    • SMILES: C1(CO)CCCCC1OC(F)F

[2-(difluoromethoxy)cyclohexyl]methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1545939-100mg
(2-(Difluoromethoxy)cyclohexyl)methanol
2306278-06-6 98%
100mg
¥5852 2023-03-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1545939-250mg
(2-(Difluoromethoxy)cyclohexyl)methanol
2306278-06-6 98%
250mg
¥8778 2023-03-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1545939-500mg
(2-(Difluoromethoxy)cyclohexyl)methanol
2306278-06-6 98%
500mg
¥11704 2023-03-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1545939-1g
(2-(Difluoromethoxy)cyclohexyl)methanol
2306278-06-6 98%
1g
¥14629 2023-03-19
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBJLD0193-100MG
[2-(difluoromethoxy)cyclohexyl]methanol
2306278-06-6 95%
100MG
¥ 1,570.00 2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBJLD0193-250MG
[2-(difluoromethoxy)cyclohexyl]methanol
2306278-06-6 95%
250MG
¥ 2,508.00 2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBJLD0193-500MG
[2-(difluoromethoxy)cyclohexyl]methanol
2306278-06-6 95%
500MG
¥ 4,184.00 2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBJLD0193-1G
[2-(difluoromethoxy)cyclohexyl]methanol
2306278-06-6 95%
1g
¥ 6,270.00 2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBJLD0193-5G
[2-(difluoromethoxy)cyclohexyl]methanol
2306278-06-6 95%
5g
¥ 18,810.00 2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBJLD0193-100mg
[2-(difluoromethoxy)cyclohexyl]methanol
2306278-06-6 95%
100mg
¥1543.0 2024-04-22

Additional information on [2-(difluoromethoxy)cyclohexyl]methanol

Recent Advances in the Study of [2-(Difluoromethoxy)cyclohexyl]methanol and Its Implications in Chemical Biology and Medicine

The compound [2-(difluoromethoxy)cyclohexyl]methanol, along with its associated identifier 2306278-06-6, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoromethoxy and cyclohexylmethanol moieties, presents a promising scaffold for the development of novel therapeutic agents. Recent studies have explored its potential applications in drug discovery, particularly in the modulation of enzymatic activity and receptor binding, making it a subject of intense scientific inquiry.

One of the key areas of research has focused on the synthetic pathways and optimization of [2-(difluoromethoxy)cyclohexyl]methanol. A study published in the Journal of Medicinal Chemistry detailed an efficient synthetic route that enhances yield and purity, which is critical for scaling up production for preclinical studies. The incorporation of the difluoromethoxy group has been shown to improve metabolic stability and bioavailability, addressing common challenges in drug development. These advancements underscore the compound's potential as a versatile intermediate in the synthesis of more complex bioactive molecules.

In addition to its synthetic utility, [2-(difluoromethoxy)cyclohexyl]methanol has been investigated for its pharmacological properties. Preliminary in vitro studies have demonstrated its ability to interact with specific enzyme targets, such as cytochrome P450 isoforms, which play a crucial role in drug metabolism. These interactions suggest that the compound could be leveraged to modulate drug efficacy and toxicity, offering a new avenue for personalized medicine. Furthermore, its structural features have been linked to enhanced blood-brain barrier penetration, making it a candidate for central nervous system (CNS) drug development.

The therapeutic potential of [2-(difluoromethoxy)cyclohexyl]methanol extends to its anti-inflammatory and antimicrobial activities. Recent findings indicate that derivatives of this compound exhibit significant inhibitory effects on pro-inflammatory cytokines, positioning it as a potential lead for treating chronic inflammatory diseases. Concurrently, its antimicrobial properties have been tested against a range of bacterial and fungal pathogens, with promising results that warrant further exploration. These dual functionalities highlight the compound's broad applicability in addressing unmet medical needs.

Despite these promising developments, challenges remain in the clinical translation of [2-(difluoromethoxy)cyclohexyl]methanol. Issues such as off-target effects and long-term toxicity profiles need to be thoroughly investigated through rigorous preclinical and clinical trials. However, the compound's unique chemical properties and demonstrated bioactivities provide a strong foundation for future research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of derivatives with optimized pharmacokinetic and pharmacodynamic profiles.

In conclusion, [2-(difluoromethoxy)cyclohexyl]methanol (2306278-06-6) represents a compelling case study in the intersection of chemical synthesis and biological application. Its multifaceted properties and potential therapeutic benefits make it a valuable subject for ongoing and future research. As the scientific community continues to unravel its mechanisms of action and therapeutic potential, this compound is poised to make significant contributions to the fields of chemical biology and medicine.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent